N-((1-(3-cyanopyrazin-2-yl)piperidin-4-yl)methyl)-2-(2-fluorophenoxy)acetamide

• IUPAC Name: N-[[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl]-2-(2-fluorophenoxy)acetamide
• InChI: InChI=1S/C19H20FN5O2/c20-15-3-1-2-4-17(15)27-13-18(26)24-12-14-5-9-25(10-6-14)19-16(11-21)22-7-8-23-19/h1-4,7-8,14H,5-6,9-10,12-13H2,(H,24,26)
• InChI Key: QIWJAJXPNSDTBX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)COC2=CC=CC=C2F)C3=NC=CN=C3C#N
• Molecular Formula: C19H20FN5O2
• Molecular Weight: 369.4 g/mol

Description

N-((1-(3-cyanopyrazin-2-yl)piperidin-4-yl)methyl)-2-(2-fluorophenoxy)acetamide, also known as Compound A, is a synthetic compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound has been synthesized using various methods and has been shown to have a range of biochemical and physiological effects.

Scientific Research Applications

Synthesis and Pharmacological Activity

• Development of Histamine Antagonists : A study described the synthesis and evaluation of ketopiperazines for their activity as histamine H3 antagonists. The research aimed at identifying compounds with good pharmacokinetic profiles and low brain penetration, indicating potential applications in developing selective therapeutic agents with minimal central nervous system effects (Procopiou et al., 2007).

• Fluorescence-Tagged Ligands for Histamine Receptors : Another study focused on synthesizing fluorescent moieties coupled with piperidine derivatives as novel histamine H3 receptor ligands. These compounds offer tools for the identification and understanding of the binding site on the histamine H3 receptor, highlighting their utility in receptor mapping and drug development processes (Amon et al., 2007).

Chemical Synthesis and Biological Activity

• Anticonvulsant Activity of Amides : Research into new amides derived from 3-methyl-3-phenyl-2,5-dioxo-pyrrolidin-1-yl-acetic acid explored their anticonvulsant activity. This investigation contributes to the understanding of the structural requirements for biological activity in compounds related to the target chemical, suggesting pathways for the design of new therapeutic agents (Obniska et al., 2015).

Novel Synthesis Approaches

• Fe-catalyzed Synthesis : A specific study on the Fe-catalyzed synthesis of flunarizine and its isomers demonstrates the utility of metal-catalyzed reactions in synthesizing complex organic compounds. This research may provide insights into innovative synthesis strategies for compounds with similar structures (Shakhmaev et al., 2016).